The use of fuels produced with renewable electricity from wind and solar energy and with CO2 from unavoidable sources or directly captured form the air (so called e-Fuels) is of great interest as a proposition for further limiting the climate impact of road transportation. One of the most efficiently producible e-fuels is e-methane. Feeding methane from renewable sources into the gas grid is one of the most promising pathways to achieve carbon neutral road transportation on a well-to-wheel (WTW) basis. Currently, the use of odorants is mandatory in the gas grid. It is common that sulfur compounds are used as odorants, which can lead to sulfur poisoning of the catalytic converters if an internal combustion engine is operated with it. Consequently, desulfurization will be necessary to maintain high catalyst efficiency over lifetime, which will increase the tank-to-wheel (TTW) CO2 emissions through increased fuel consumption. For desulfurization, it is necessary to increase the catalyst brick temperature to levels above 800 °C. This paper investigates how such high temperatures can be realized and derive implications on engine operation and gas grid regulation. To this end, experimental studies were conducted with a 1-liter 3-cylinder prototype engine from Ford-Werke GmbH featuring variable intake valve timing, a compression ratio of 14 and a turbocharger with variable turbine geometry (VTG). The engine was operated with gas direct injection at up to 16 bar pressure. The ECU software allowed to apply deliberate oscillations of the lambda signal (“wobbling” of the air/fuel ratio) and cylinder individual air/fuel ratios to achieve a sufficient exhaust aftertreatment. The three-way-catalyst for the investigations were particularly suitable for methane operation due to a high palladium loading and increased oxygen storage capacity of the washcoat. Different load points were used for the investigations, ranging from near idle to medium engine speed and load. The catalyst brick temperature was increased considerably by splitting the mean air/fuel ratio between lean and rich operation on different cylinders (so called “lambda spli”), which is limited by the ignition limits of air/methane charges. Furthermore, too extreme lambda split leads to unstable engine operation. Sufficient hydrocarbon reduction can be achieved at a catalyst brick temperature above 500 °C, which cannot be achieved for near idle load points without additional measures (e.g. electrically heated catalyst). Desulfurization of the catalyst requires brick temperatures above 800 °C and is accordingly not achievable with stable engine operation in a significantly large area of the low load operation conditions. In this case additional heating measures (as e.g. electrically heated catalysts or exhaust burner) or vehicle hybridization are required to avoid low load operating conditions and to comply with the emission targets. Furthermore, desulfurization causes 6 % additional CO2 emissions in the WLTP cycle for C-segment passenger cars.

Proppant distribution and sedimentary area spacing are crucial factors that influence fracture closure, and they directly impact the efficiency and effective utilisation time of unconventional oil and gas. However, the fracture surface roughness of actual hydraulic fractures and the development of microfractures significantly impact proppant transport. Few proppant transport laws for hydraulic fractures under true-triaxial stresses have been proposed. In this study, the effects of fluid and proppant properties on proppant transport and distribution in horizontal coal hydraulic fractures were investigated using a true-triaxial hydraulic fracturing experimental system subjected to high-pressure sand injection. The results show that high-injection-rate fracturing and low-injection-rate sand injection facilitate proppant transport to fracture tip and increase the distribution area of the proppant in fractures. The high viscosity of sand-carrying fluid improves the carrying capacity of the proppant but also increases the transport resistance. The resistance and the buoyancy of the high-viscosity fluid make the proppant transport complex. The higher the proppant concentration, the larger the proppant settlement at the crack entrance, and the closer the proppant-transport distance. During multiple sand injections, the proppant injected previously is pressed into the coal seam under the closure stress. The stress required to migrate the proppant injected subsequently is higher, and the proppant settlement at the crack inlet is larger. The smaller the proppant particle size, the easier the proppant penetrates the microcracks; this is more conducive to reaching the crack tip and promoting the fracture network development.

Continuous flaring of natural gas remains a great environmental threatening practice going on in most upstream hydrocarbon production industry across the globe. About 150 billion m3 of natural gas are flared annually, producing approximately 400 million tons of carbon dioxide alone among other greenhouse gases. A search into a viable method for natural gas conversion to methanol becomes imperative not only to save the soul of the ever-changing climate but also to bring an end to wastage of valuable resources by converting hitherto wasted natural gas to wealth. Currently the technologies of conversion of natural gas to methanol could be categorized into the conventional and the innovative technologies. The conventional technology is sub-divided into the indirect method also called the Fischer-Tropsch Synthesis (FTS) method and the direct method. The major commercial technology currently in use for production of methanol from methane is the FTS method which involves basically two steps which are the steam reforming and the syngas hydrogenation steps. The FTS method is highly energy intensive and this is a factor responsible for its low energetic efficiency. The direct conversion of methane to methanol is a one-step partial oxidation and lower temperature method having higher energetic efficiency advantage over the FTS method. The direct method occurs at temperature range of 380–470 °C and pressure range of 1–5 MPa while the FTS occurs at temperature range of 700–1100 °C and atmospheric pressure. Both methods are carried out under effect of metallic oxide catalysts such as Mo, V, Cr, Bi, Cu, Zn, etc. The innovative methods which include electrochemical, solar and plasma irradiation methods can be described as an approach to either of the two conventional methods in an innovative way while the biological method is a natural process driven by methane monooxygenase (MMO) enzyme released by methanotrophic bacteria. The aim of this study is to review the current state of the technology for conversion of methane to methanol so as to make abreast the recent advances and challenges in the area.

In this study, the non-intrusive EDFM (embedded discrete fracture model) method was presented to investigate the impact of different choke management strategies on well performance. Through the EDFM method, accurate simulation can be conducted to efficiently evaluate the fracture complexities. First, by implementing this powerful technology, a horizontal well with multi-stage hydraulic and natural fractures was set up, where the permeability can be distributed sequentially in each hydraulic fracture segment. Then various pressure drawdown scenarios from conservative to aggressive strategy were designed. The different levels of fracture closure can be properly modeled in each state. Additionally, pressure distribution for the matrix and fractures was depicted to provide straightforward insights for the choke management under two extreme strategies. Subsequently, a series of sensitivity studies were presented to evaluate the impacts of various factors on shale gas production, including fracture permeability modulus, fracture closure, and natural fractures network. The simulation results show that choke management can be simulated effectively by applying EDFM. After considering the fracture closure behavior and complex fracture networks, the conservative drawdown strategy can be addressed as the optimal strategy for the EUR, as it improves the cumulative gas production by maintaining the hydraulic fracture open through a steady pressure decline. The remained proppants enhance the fracture conductivity, thereby expanding its drainage influence towards larger zones of the reservoir. The influence of natural fractures, including the fracture length, fracture number, and fracture conductivity, are also studied. All these three variables play a significant impact on well performance. Consequently, the model becomes a valuable stencil to design fracture closure and complex fracture networks, which can be applied to optimize the choke management design for unconventional reservoirs.

Gas hydrates in pipelines is still a flow assurance problem in the oil and gas industry and requires a proactive hydrate plugging risk predicting model. As an active area of research, this work has developed a 3D 10 m length by 0.0204 m diameter horizontal pipe CFD model based on the eulerian-eulerian multiphase modelling framework to predict hydrate deposition rate in gas-dominated pipeline. The proposed model simulates the conditions for hydrate formation with user defined functions (UDFs) for both energy and mass sources implemented in ANSYS Fluent, a commercial CFD software. The empirical hydrate deposition rates predicted by this model at varying subcooling temperatures and gas velocities are consistent with experimental results within ±10% uncertainty bound. At lower gas velocity of 4.7 m/s, the model overpredicted the hydrate deposition rates of the experimental results in Aman et al. (2016) by 9–25.7%, whereas the analytical model of Di Lorenzo et al. (2018) underpredicted the same experimental results by a range of 27–33%. Consequently, the CFD model can enhance proactive hydrate plugging risk predictions earlier than the analytical model, especially at low gas productivity. Similarly, at a velocity of 8.8 m/s and subcooling temperatures of 2.5 K, 7.1 K and 8.0 K, the CFD model underpredicted the hydrate deposition rates of the regressed experimental results in Di Lorenzo et al. (2014a) by 14%, 6% and 4% respectively, and overpredicted the results by 1% at a subcooling temperature of 4.3 K. From the CFD model results, we also suggest that hydrate sloughing shear stress is relatively constant, and the wall shedding shear stress by hydrate vary during deposition. Finally, the CFD model also predicted the phase change during hydrate formation, agglomeration, and deposition.

Natural gas hydrates have attracted many attentions recently as a promising energy, the exploitation of which will cause complicated multifield coupled behavior of hydrate-bearing sediments. As sediments usually vary from tens to hundreds of meters, the gravity effect on gas-liquid migration and soil deformation may not be completely ignored. This paper develops a new thermo-hydro-chemo-mechanical model to investigate the sediment behavior during the hydrate dissociation. The equations of gas-liquid migration are numerical solved with explicit incorporation of hydrate dissociation process. The numerical stability and efficiency have been improved by expanding the Taylor series of the source terms and making the first-order approximation. Furtherly, pre-calculation procedures have been considered to obtain the initial state of field variables. Pilot-scale model results show that the gas-liquid migration, soil deformation and NGH dissociation are accelerated when the gravity effect is present. During the exploitation, a dissociation front can be observed, and gas-liquid migration and hydrate dissociation dominate the process alternatively, leading to first decrease and subsequent increase of gas saturation and continuous rise of liquid saturation. Moreover, it is inferred that marginal enhancement of gas production can be achieved with the increase of wellbore lengths, but it should not exceed 75% of the reservoir thickness.

Large-scale slickwater fracturing is an important technical method for the effective development of shale gas, which generates complex fractures with fracture width of millimeters in the reservoir. It is known that the transport law of proppant in complex fractures is the premise for realizing effective propping. Taking the behavior of 70/140 mesh proppant particles commonly used in shale gas fracturing as the object，a numerical model based on the computational fluid dynamics-discrete element method (CFD-DEM) and the geometric model of the intersection of the main and secondary fractures are established. It is used to study the two-phase flow law under the conditions of different fracture widths and angles, pump displacements, and fluid viscosities. The results show that the proppant enters the secondary fracture in two ways: carried by the fluid in a suspended manner and rolling into the fracture from the sand bank surface. Particles suspended in the fracture can be transported to the distal end of the secondary fracture. Owing to the influence of the inertia force of particles, the particle flow rate entering the secondary fracture is much smaller than the fluid flow rate in the secondary fracture. As the included angle between the secondary and main fractures decreases, the fluid and particle flow rate increase, and particles can easily enter the secondary fracture. As the displacement, secondary fracture width and fracturing fluid viscosity increase, proppant particles are easier to enter secondary fractures. The absolute values of the main and secondary fracture widths become smaller, and the relative value remains the same, making it more difficult for proppant particles to enter the fractures.

The corrosion of weld metals with Cr, Ni, Cu or Mo in gas field produced water with saturated CO2 and H2S was investigated by scanning electron microscopy (SEM), X-ray diffraction (XRD), X-ray photoelectron spectroscopy (XPS), optical profiler, and electrochemical tests. The addition of alloying elements led to a decrease in polygonal ferrite and pearlite, whereas an increase in acicular ferrite in weld metal. Morphological and compositional analysis manifested that corrosion scale on weld metals primarily consisted of FeCO3 and iron sulfides, and Cr(OH)3 also existed on Cr-containing weld metals. With increased alloying elements, especially chromium, localized corrosion resistance was improved. This improvement was ascribed to the presence of alloying elements in substrate and Cr-rich products in scale, which can inhibit the oxidation of iron sulfides, thereby improving the structure of corrosion scale. Electrochemical tests showed that the anodic dissolution reaction of weld metal with higher Cr, Ni, Cu or Mo was inhibited in more extent, and the increase in total reaction impedance depended on weld metal surface active state. The preliminary corrosion mechanism of weld metal in CO2/H2S environment was proposed.

The present investigation explores the effects of the reactor geometry (i.e., the aspect ratio of cylindrical and annular reactors with and without fins, fin spacing, the aspect ratio of fins for finned reactors, and outer to inner diameter ratio for annular unfinned reactors) on the heat and mass transfer characteristics of the adsorbed natural gas storage system employing passive cooling techniques. The authors try to capture how the geometric modification changes the surrounding buoyancy-driven flow physics and improves the proposed novel reactor's storage performance. The study also considers surface radiation, which significantly improves the heat transfer rate, especially for the reactor with lower internal thermal resistance. An attempt is made to reduce the internal thermal resistance of the adsorbent bed by adding 10% graphite by mass and suitably modeling the bed's thermal conductivity and thermal capacity. The result shows that, in terms of adsorbed amount and heat transfer rate, the reactors with an aspect ratio (AR) of 7.8 outperform the other aspect ratios. The simultaneous effects of reactor aspect ratio and fins spacing on the heat transfer and adsorption rates are expounded, and the optimum fin spacing as a function of reactor aspect ratio and diameter ratio (i.e., fin diameter to reactor diameter) is obtained. The best annular reactor outperforms the cylindrical reactor with and without fin in terms of volumetric and gravimetric storage capacity. The annular finned reactor achieves a maximum 33% improvement in storage capacity compared to the adiabatic case and isothermal efficiency of 90%.

Increasing attention has been paid to the site selection of Underground Gas Storage (UGS) due to the growing demand for natural gas peak shaving. Existing studies have made a practical contribution to this field based on the multidimensional geological exploration data and the multi-criteria decision-making method. However, previous studies mainly focused on screening or ranking technologies with different principles, which means only the attributes of UGS in the design period were considered while the performance in the operation period was ignored. The operation plan and economic performance are considerable concerns to the UGS investors especially when this type of storage facility was unbundling from other sectors in natural gas companies. To solve the UGS site selection problems more comprehensively and practically, the geological conditions and the injection & extraction plan in the operation period are considered Simultaneously. A case from the S-X area in China indicates that: 1. The improved multi-period optimization model of the natural gas (NG) supply chain can obtain the injection and production plan of UGS which are the basic parameters for the economic analysis. 2. The top potential UGS estimated by geological conditions may take inferior performance in the operation stage (less peak shaving amount, low economic profits, and high freight of NG supply chain), so the UGS investors should consider the potential profits when the finished UGS is put into operation. The proposed framework can be a new theoretical guideline for the site selection problems of UGSs and can help UGS investors judge their investment.